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NADPH Tetrasodium Salt: Key Specifications

The table below summarizes the basic information available for NADPH tetrasodium salt, which is a

ubiquitous coenzyme acting as an electron donor in reactions utilizing dehydrogenase and reductase enzymes

[1].

Property Description

CAS Number 2646-71-1 [1]

Empirical Formula C₂₁H₂₆N₇O₁₇P₃ · 4Na [1]

Form Yellow solid [1]

Purity ≥90% by HPLC; ≥93% by enzymatic assay [1]

Solubility 50 mg/mL in Water [1]

Storage -20°C; Hygroscopic [1]

Standard Workflow for HPLC Purity Validation
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While specific methods for NADPH were not found, the general workflow for HPLC method development

and validation is well-established. The following diagram illustrates the key stages, drawing on examples

from the analysis of other compounds [2].
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Key steps in the workflow include:

Method Optimization: This involves selecting the right column (typically a reverse-phase C18

column) and fine-tuning the mobile phase composition, flow rate, and detection parameters to
achieve optimal separation of NADPH from its impurities [2]. Statistical tools like the Box-Behnken

Design can be used to efficiently model the interaction of these variables [2].
Method Validation: The optimized method must be rigorously validated. This process involves

testing parameters such as specificity (ensuring the signal is only from NADPH), linearity (across a
defined concentration range), precision (repeatability of results), and accuracy (how close the result

is to the true value) [2] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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